Cas no 36698-20-1 (1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-)
36698-20-1 structure
Product Name:1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-
CAS No:36698-20-1
MF:C18H14N2
MW:258.317163944244
CID:312761
PubChem ID:327589
Update Time:2025-04-19
1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-
- 1-(1,1-diphenylprop-2-ynyl)imidazole
- 1-(1,1-diphenyl-prop-2-ynyl)-1H-imidazole
- 1H-Imidazole, 1-(1,1-diphenyl-2-propynyl)-
- AC1L70TT
- EINECS 310-130-2
- NSC303304
- 1H-IMIDAZOLE, 1-(1,1-DIPHENYL-2-PROPYN-1-YL)-
- 36698-20-1
- NS00066528
- 1-(1,1-diphenyl-2-propynyl)-1H-imidazole
- W-111696
- VG324823XU
- MLS003115782
- NSC 303304
- 1-(1,1-diphenylprop-2-yn-1-yl)-1H-imidazole
- 3,3-DIPHENYL-3-IMIDAZOL-1-YLPROPYNE
- NSC-303304
- SCHEMBL9064307
- SMR001831348
- DTXSID60190138
- MTXDFCPHZOIELM-UHFFFAOYSA-N
- BAY-D-9603
- 1-(1,1-Diphenyl-2-propyn-1-yl)-1H-imidazole
- CHEMBL2144475
-
- Inchi: 1S/C18H14N2/c1-2-18(20-14-13-19-15-20,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h1,3-15H
- InChI Key: MTXDFCPHZOIELM-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)C(C#C)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 258.11582
- Monoisotopic Mass: 258.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1
- Boiling Point: 392.4°Cat760mmHg
- Flash Point: 191.1°C
- Refractive Index: 1.577
- PSA: 17.82
1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
36698-20-1 (1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent